Cas no 62648-74-2 (2-Naphthalenecarboxylic acid, 3-hydroxy-, 3-methylbutyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 3-hydroxy-, 3-methylbutyl ester
• CAS No: 62648-74-2
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 436478
• PubChem ID: 54205670
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 3-hydroxy-, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-hydroxy-, 3-methylbutyl ester
• 3-methylbutyl 3-hydroxynaphthalene-2-carboxylate
• 62648-74-2
• DTXSID30709751

• Inchi： 1S/C16H18O3/c1-11(2)7-8-19-16(18)14-9-12-5-3-4-6-13(12)10-15(14)17/h3-6,9-11,17H,7-8H2,1-2H3
• InChI Key： PSHPISVJFAODCO-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC2C=CC=CC=2C=1)O)=O)CCC(C)C

Computed Properties

• Exact Mass: 258.12564
• Monoisotopic Mass: 258.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4.9

Experimental Properties

• PSA: 46.53